Cas no 1823025-06-4 (Methyl 4-bromo-3-(methylthio)benzoate)
Methyl 4-bromo-3-(methylthio)benzoate is a brominated aromatic ester featuring a methylthio substituent at the 3-position, making it a versatile intermediate in organic synthesis. Its molecular structure, combining both electrophilic (bromo) and nucleophilic (methylthio) functional groups, allows for selective modifications, particularly in cross-coupling reactions and heterocyclic chemistry. The ester group enhances solubility in organic solvents, facilitating downstream transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its reactivity enables the construction of complex scaffolds. High purity grades ensure consistent performance in synthetic applications, while its stability under standard conditions makes it a reliable reagent for laboratory use.
1823025-06-4 structure
Product Name:Methyl 4-bromo-3-(methylthio)benzoate
CAS No:1823025-06-4
MF:C9H9BrO2S
MW:261.14
CID:5076316
Update Time:2025-06-07
Methyl 4-bromo-3-(methylthio)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromo-3-(methylthio)benzoate
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- Inchi： 1S/C9H9BrO2S/c1-12-9(11)6-3-4-7(10)8(5-6)13-2/h3-5H,1-2H3
- InChI Key： JJOPQUXTGOWGLS-UHFFFAOYSA-N
- SMILES： C1(C=C(C(=O)OC)C=CC=1Br)SC
Methyl 4-bromo-3-(methylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022K2N-100mg |
Methyl 4-bromo-3-(methylthio)benzoate |
1823025-06-4 | 100mg |
$832.00 | 2023-12-14 | ||
| Aaron | AR022K2N-250mg |
Methyl 4-bromo-3-(methylthio)benzoate |
1823025-06-4 | 95% | 250mg |
$1125.00 | 2025-02-13 |
Methyl 4-bromo-3-(methylthio)benzoate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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